Cas no 16626-02-1 ((2S)-2-amino-3-(5-fluoro-1H-indol-3-yl)propanoic acid)

(2S)-2-amino-3-(5-fluoro-1H-indol-3-yl)propanoic acid Properties

Names and Identifiers

• (S)-2-Amino-3-(5-fluoro-1H-indol-3-yl)propanoic acid
• 5-Fluoro-L-tryptophan
• 5-FLUORO-L-TRYPTOPHAN MONOHYDRATE
• H-L-Trp(5-F)-OH*H2O
• H-Trp(5-F)-OH
• L-Tryptophan, 5-fluoro-
• 47568_FLUKA
• 5-fluoro-(d,l)-tryptophan
• 5-fluorotryptophan
• 5-F-tryptophan
• AC1LELWZ
• AmbotzHAA8000
• CHEMBL559973
• Fluorotryptophane
• L-5-fluorotryptophan
• SureCN122142
• H-5-FLUORO-TRP-OH H2O
• 5-Fluoro-tryptophan monohydrate
• L-5-fluorotryptophan monohydrate
• (S)-α-Amino-5-fluoro-1H-indole-3-propionic acid
• (S)-5-Fluoro-α-amino-1H-indole-3-propionic acid
• (S)-2-AMINO-3-(5-FLUORO-1H-INDOL-3-YL)-PROPIONIC ACID
• (2S)-2-amino-3-(5-fluoro-1H-indol-3-yl)propanoic acid
• +Expand

• MDL： MFCD00066470
• InChIKey： INPQIVHQSQUEAJ-VIFPVBQESA-N
• Inchi： InChI=1S/C11H11FN2O2/c12-7-1-2-10-8(4-7)6(5-14-10)3-9(13)11(15)16/h1-2,4-5,9,14H,3,13H2,(H,15,16)/t9-/m0/s1
• SMILES： C1=CC2=C(C=C1F)C(=CN2)C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 221.0727
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Heavy Atom Count: 16

Experimental Properties

• PSA: 62.22
• Boiling Point: 450.7℃ at 760 mmHg